N-(2-hydroxyethyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(2-hydroxyethyl)-6-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C13H13NO5/c1-18-9-2-3-11-8(6-9)7-10(13(17)19-11)12(16)14-4-5-15/h2-3,6-7,15H,4-5H2,1H3,(H,14,16)
• InChI Key: HEQVOQKBGYERCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=O)C(=C2)C(=O)NCCO
• Molecular Formula: C13H13NO5
• Molecular Weight: 263.25 g/mol

Description

N-(2-hydroxyethyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide, also known as HEC, is a synthetic compound that has shown potential in various scientific research applications. It is a derivative of coumarin, a naturally occurring compound found in many plants, and has been synthesized through various methods.

Scientific Research Applications

Crystal Structure and Polymorphism

• 4-Oxo-N-phenyl-4H-chromene-2-carboxamide and its derivatives , including those similar to N-(2-hydroxyethyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide, exhibit unique crystalline structures and polymorphism, which are vital for understanding their molecular conformations and interactions (Reis et al., 2013).

Synthesis and Eco-friendliness

• Eco-friendly synthesis methods have been explored for compounds like this compound, emphasizing sustainable and efficient production processes (Proença & Costa, 2008).

Antibacterial Applications

• Antibacterial properties are significant in the research of this compound derivatives. Studies have highlighted their effectiveness against various bacterial strains, showcasing their potential in combating bacterial infections (Behrami & Dobroshi, 2019).

Novel Derivatives and Antimicrobial Activity

• Synthesis of new derivatives containing the 2H-chromen-2-one moiety has been explored, with these compounds demonstrating promising antimicrobial and antifungal activities, making them potential candidates for medical applications (Mahesh et al., 2022).

Fluorescence Properties

• Fluorescence properties in certain derivatives of this compound have been studied, revealing their potential in developing fluorescent probes and sensors for various applications (Shi, Liang, & Zhang, 2017).

Molecular Probes for Hydroxyl Radicals

• Detection of hydroxyl radicals using novel DNA-binding, coumarin-based fluorescent indicators is another area of research. These indicators, related to this compound, show potential in quantifying lower concentrations of hydroxyl radicals (Singh et al., 2008).

Alzheimer's Disease Research

• Investigation in Alzheimer's disease research has been conducted using chromenones linked to the 1,2,3-triazole ring system, derived from compounds similar to this compound. These studies focus on their anti-ChE activity and potential neuroprotective effects (Saeedi et al., 2017).

Antioxidant and Antibacterial Studies

• Antioxidant and antibacterial activities of 4H-chromene-3-carboxamide derivatives, which are related to this compound, have been explored, highlighting their potential in pharmaceutical applications (Chitreddy & Shanmugam, 2017).